Cas no 2549026-94-8 (4-[(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)sulfonyl]-2,1,3-benzothiadiazole)

• Product Name: 4-[(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)sulfonyl]-2,1,3-benzothiadiazole
• CAS No: 2549026-94-8
• MF: C₁₆H₁₅FN₄O₃S₂
• MW: 394.443703889847
• CID: 5311944
• PubChem ID: 154583943
• Update Time: 2025-07-09

4-[(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)sulfonyl]-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 2549026-94-8
• AKOS040726517
• 4-[(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)sulfonyl]-2,1,3-benzothiadiazole
• F6761-0929
• 4-[[3-[[(5-Fluoro-2-pyridinyl)oxy]methyl]-1-pyrrolidinyl]sulfonyl]-2,1,3-benzothiadiazole

• Inchi： 1S/C16H15FN4O3S2/c17-12-4-5-15(18-8-12)24-10-11-6-7-21(9-11)26(22,23)14-3-1-2-13-16(14)20-25-19-13/h1-5,8,11H,6-7,9-10H2
• InChI Key： PLXJYSTZPADLCW-UHFFFAOYSA-N
• SMILES： N1=C2C=CC=C(S(N3CCC(COC4=NC=C(F)C=C4)C3)(=O)=O)C2=NS1

Computed Properties

• Exact Mass: 394.05696086g/mol
• Monoisotopic Mass: 394.05696086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.494±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 550.1±58.0 °C(Predicted)
• pka: 1.54±0.22(Predicted)

Additional information on 4-[(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)sulfonyl]-2,1,3-benzothiadiazole

4-[(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)sulfonyl]-2,1,3-benzothiadiazole: A Comprehensive Overview

4-[(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)sulfonyl]-2,1,3-benzothiadiazole, commonly referred to by its CAS number CAS No. 2549026-94-8, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a benzothiadiazole core with a sulfonyl group and a pyrrolidine ring substituted with a fluoropyridine moiety. The integration of these functional groups makes it a versatile molecule for research and development in the fields of material science and drug discovery.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis pathway, reducing the number of steps and improving the overall efficiency. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the sulfonyl group while maintaining the integrity of the benzothiadiazole core.

One of the most intriguing aspects of this compound is its electronic properties, which are heavily influenced by the electron-withdrawing fluorine atom in the pyridine ring. This feature enhances the molecule's ability to act as an electron-deficient acceptor in charge-transfer complexes, making it a promising candidate for applications in organic electronics. Recent studies have demonstrated its potential as a component in organic photovoltaic devices, where it can serve as an electron acceptor to improve device efficiency.

In addition to its electronic properties, this compound exhibits interesting pharmacological characteristics. The benzothiadiazole moiety is known for its anti-inflammatory and antioxidant activities, while the sulfonyl group can modulate bioavailability and target specificity. Researchers have explored its potential as a lead compound for developing novel therapeutic agents against inflammatory diseases and oxidative stress-related conditions.

The structural versatility of 4-[(3-{[(5-fluoropyridin-2-yl)oxy]methyl}pyrrolidin-1-yl)sulfonyl]-2,1,3-benzothiadiazole also makes it an attractive candidate for polymer chemistry. By incorporating this molecule into polymer backbones, scientists have created materials with enhanced mechanical strength and thermal stability. These materials are being investigated for use in high-performance composites and advanced coatings.

Recent breakthroughs in computational chemistry have further deepened our understanding of this compound's properties. Quantum mechanical simulations have provided insights into its electronic structure and reactivity, enabling researchers to predict its behavior in various chemical environments with greater accuracy. This has facilitated the design of more efficient synthetic routes and improved our ability to tailor its properties for specific applications.

In conclusion, CAS No. 2549026-94- represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a key player in future innovations in materials science and pharmaceutical research.